Cas no 29378-19-6 (2-(3-Carboxy-propyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 2-(3-Carboxy-propyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 29378-19-6
• MF: C₁₃H₁₁NO₆
• MW: 277.229543924332
• CID: 3076794
• PubChem ID: 829729
• Update Time: 2025-07-21

2-(3-Carboxy-propyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Carboxy-propyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CCG-16536
• STL169339
• Oprea1_579482
• 29378-19-6
• 2-(3-carboxypropyl)-1,3-dioxoisoindoline-5-carboxylicacid
• SB65231
• EU-0004841
• 2H-Isoindole-2-butanoic acid, 5-carboxy-1,3-dihydro-1,3-dioxo-
• SR-01000431870-1
• SR-01000431870
• 2-(3-carboxypropyl)-1,3-dioxoisoindoline-5-carboxylic acid
• AK-968/12713075
• 4-carboxy-N-(3-carboxypropyl)phthalimide
• AKOS000636729
• 2-(3-carboxypropyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• SCHEMBL4235238
• 2-(3-carboxypropyl)-1,3-dioxo-5-isoindolinecarboxylic acid
• 2-(3-carboxy-propyl)-1,3-dioxo-2,3-dihydro-1 h-isoindole-5-carboxylic acid

• MDL： MFCD01835142
• Inchi： 1S/C13H11NO6/c15-10(16)2-1-5-14-11(17)8-4-3-7(13(19)20)6-9(8)12(14)18/h3-4,6H,1-2,5H2,(H,15,16)(H,19,20)
• InChI Key： BZPBNBIIOBUSRW-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1CCCC(=O)O)=O

Computed Properties

• Exact Mass: 277.05863707Da
• Monoisotopic Mass: 277.05863707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 112Ų

Additional information on 2-(3-Carboxy-propyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

Introduction to 2-(3-Carboxy-propyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic Acid (CAS No. 29378-19-6)

2-(3-Carboxy-propyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 29378-19-6, is a derivative of isoindole and features a unique structural framework that makes it of particular interest for various applications. The presence of multiple functional groups, including carboxylic acid and dioxo groups, contributes to its reactivity and potential utility in synthetic chemistry and biological studies.

The compound's structure is characterized by a rigid isoindole core, which is a bicyclic aromatic system consisting of a benzene ring fused with a pyrrole ring. This core structure is further modified by the introduction of carboxy-propyl and dioxo substituents, which significantly influence its chemical properties. The carboxy-propyl group provides a hydrophilic character, enhancing solubility in polar solvents, while the dioxo group introduces electrophilic centers that can participate in various chemical reactions.

In recent years, 2-(3-Carboxy-propyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid has been explored for its potential applications in pharmaceutical development. Its unique structural features make it a promising candidate for the synthesis of novel bioactive molecules. Researchers have been particularly interested in its ability to serve as a scaffold for drug design due to its capacity to interact with biological targets through hydrogen bonding and other non-covalent interactions.

One of the most compelling aspects of this compound is its role in the development of inhibitors for various enzymatic targets. Studies have shown that derivatives of isoindole can exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The specific arrangement of functional groups in 2-(3-Carboxy-propyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid allows for fine-tuning of its binding properties, making it an attractive starting point for medicinal chemists.

Recent research has also highlighted the compound's potential in materials science. Its rigid structure and multiple reactive sites make it suitable for the development of functional materials such as polymers and coordination complexes. These materials can find applications in areas ranging from catalysis to sensors, leveraging the compound's ability to form stable complexes with metal ions and other small molecules.

The synthesis of 2-(3-Carboxy-propyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted precursors followed by functional group transformations such as oxidation and esterification. The use of advanced techniques like flow chemistry has also been explored to improve the efficiency of these synthetic processes.

In terms of biological activity, preliminary studies have demonstrated that this compound exhibits moderate activity against certain bacterial strains. The carboxylic acid group can interact with bacterial cell walls, disrupting their integrity and leading to cell lysis. Additionally, the isoindole core can interfere with essential bacterial enzymes, further contributing to its antimicrobial properties. These findings suggest that further investigation could lead to the development of novel antimicrobial agents based on this scaffold.

The compound's stability under various conditions is another area of interest. Studies have shown that 2-(3-Carboxy-propyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid remains stable under neutral and slightly acidic conditions but degrades under extreme pH conditions or prolonged exposure to light. This stability makes it suitable for use in formulations where maintaining structural integrity is crucial.

From an industrial perspective, the scalability of production is a key consideration for any promising chemical entity. Researchers are exploring cost-effective methods for synthesizing this compound on an industrial scale while maintaining high purity standards. Advances in green chemistry principles are being incorporated into these processes to minimize waste and reduce environmental impact.

The future prospects for 2-(3-Carboxy-propyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid are vast and multifaceted. Continued research into its biological activities will likely uncover new therapeutic applications beyond its current scope. Additionally, its potential in materials science suggests that it could play a significant role in developing next-generation functional materials with tailored properties.

In conclusion, 2-(3-Carboxy-propyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 29378-19-6) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules and functional materials. As synthetic methods continue to improve and our understanding of its properties deepens, this compound is poised to make substantial contributions to various scientific disciplines.